Cas no 2137952-27-1 (4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2137952-27-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6148029
• PubChem ID: 165955892
• Update Time: 2025-07-01

4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• EN300-1077026
• 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 2137952-27-1

• Inchi： 1S/C11H19N3O/c1-4-15-7-11(2)10-9(5-6-13-11)12-8-14(10)3/h8,13H,4-7H2,1-3H3
• InChI Key： HYEDVRBFCLIWNZ-UHFFFAOYSA-N
• SMILES： O(CC)CC1(C)C2=C(CCN1)N=CN2C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Professional Introduction to Compound with CAS No. 2137952-27-1 and Product Name: 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

The compound with the CAS number 2137952-27-1 and the product name 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The imidazo[4,5-cpyridine] core structure is a privileged scaffold that has been extensively studied for its biological activity and versatility in drug design.

One of the most striking aspects of this compound is its 4-(ethoxymethyl) substituent, which introduces a flexible ether linkage. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of multiple methyl groups at the 3 and 4 positions further enhances its structural complexity and may contribute to its binding affinity and selectivity. The overall 3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] framework provides a rich chemical space for functionalization, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The imidazo[4,5-cpyridine] scaffold has been particularly noteworthy due to its demonstrated efficacy in various pharmacological contexts. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound in question (CAS No. 2137952-27-1) is part of this growing family of molecules and represents an important contribution to the chemical toolbox available for drug discovery.

Recent studies have highlighted the importance of understanding the conformational flexibility of heterocyclic compounds like 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine]. Computational modeling and experimental techniques such as NMR spectroscopy have been employed to elucidate its three-dimensional structure and dynamics. These studies have revealed that the ethoxymethyl group plays a crucial role in modulating the compound's conformational landscape. This information is critical for designing molecules with enhanced binding affinity and reduced off-target effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the imidazo[4,5-cpyridine] core followed by functional group interconversions to introduce the ethoxymethyl and methyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. For example, transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds with high precision.

From a biological perspective, 4-(ethoxymethyl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridine] exhibits intriguing pharmacological properties that warrant further investigation. Preclinical studies have suggested that it may interact with multiple targets involved in disease pathways such as cancer metabolism and inflammation. The ethoxymethyl group, in particular, has been implicated in enhancing bioavailability by improving solubility and reducing metabolic degradation. Additionally, the presence of methyl groups may contribute to favorable pharmacokinetic profiles by influencing lipophilicity.

The development of new drugs often involves iterative processes where initial leads are refined through structure-activity relationship (SAR) studies. The compound with CAS No. 2137952-27-1 serves as a valuable starting point for such investigations. By systematically modifying its structure, researchers can explore new chemical space while retaining key pharmacophoric elements responsible for biological activity. This approach has led to the discovery of several high-affinity ligands with therapeutic relevance.

In conclusion, 4-(ethoxymethyl)-3,, 4-dimethyl-3,, H,, 4-H,, 5-H,, 6-H,( H)imidazo[ 45]cpyridine is a structurally complex and biologically relevant compound that exemplifies the ongoing efforts in pharmaceutical chemistry to develop novel heterocyclic scaffolds with therapeutic potential. Its unique combination of substituents—including the ( ethoxy m ethyl) group—makes it an exciting candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.